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Introduction

Morpholine laurate, a salt formed from the reaction of morpholine and lauric acid, is a
compound with potential applications in various scientific and industrial fields, including drug
development, due to its surfactant-like properties. Understanding its physicochemical
characteristics is fundamental to harnessing its potential. This technical guide provides a
comprehensive overview of the known physicochemical properties of morpholine laurate, its
parent compounds, and detailed experimental protocols for their determination.

Morpholine, a heterocyclic amine, is recognized for its utility as a building block in the synthesis
of various active pharmaceutical ingredients, including the antibiotic linezolid and the
anticancer agent gefitinib.[1][2][3] Its derivatives are also explored for a wide range of
pharmacological activities. Lauric acid, a saturated fatty acid, is a common excipient in
pharmaceutical formulations. The combination of these two molecules into morpholine laurate
results in an ionic compound with amphiphilic characteristics, suggesting its potential use as an
emulsifier, solubilizing agent, or component in drug delivery systems.[4]

This document summarizes the available quantitative data, outlines detailed experimental
methodologies for property determination, and provides visual representations of its synthesis
and characterization workflow.
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Physicochemical Data

The following tables summarize the key physicochemical properties of Morpholine Laurate
and its constituent parent compounds, Morpholine and Lauric Acid.

Table 1: Physicochemical Properties of Morpholine Laurate

Property Value Source
Molecular Formula C16H33NOs [5]
Molecular Weight 287.44 g/mol [5]
IUPAC Name dodecanoic acid;morpholine [5]
CAS Number 21778-29-0 [5]

Not explicitly specified, likely a )
_ _ _ o Inferred from properties of
Physical State waxy solid or viscous liquid at
parent compounds
room temperature.

Melting Point Data not available.

Boiling Point Data not available.

N Data not available. Expected
Solubility o ) Inferred from structure
to have amphiphilic properties.

pKa Data not available.

Table 2: Physicochemical Properties of Morpholine
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Property Value Source

Molecular Formula CaHsNO [1][6]

Molecular Weight 87.12 g/mol [7]

Melting Point -5°Cto-7°C [61[71[8]

Boiling Point 129 °C [110719]

Density 1.007 g/cm3 [9]

pKa of Conjugate Acid 8.36 [1]

Solubility in Water Miscible [1109]
Miscible with acetone,

Solubility in Organic Solvents alcohols, benzene, diethyl [9]
ether.

Table 3: Physicochemical Properties of Lauric Acid

Property Value Source

Molecular Formula C12H2402

Molecular Weight 200.32 g/mol

Melting Point 43-45 °C

Boiling Point 298.9 °C

Density 0.883 g/cm?

pKa ~4.2

Solubility in Water Insoluble

Solubility in Organic Solvents

Soluble in ethanol, ether,

chloroform.

Experimental Protocols
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Detailed methodologies for the experimental determination of key physicochemical properties
of a compound like Morpholine Laurate are provided below. These are generalized protocols
based on standard laboratory practices for similar substances.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to determine the thermal
transitions of a material, including its melting point.

e Instrumentation: A calibrated Differential Scanning Calorimeter (DSC) equipped with a
cooling system.

o Sample Preparation: Accurately weigh 5-10 mg of Morpholine Laurate into a standard
aluminum DSC pan. Crimp the pan to seal it. Prepare an empty, sealed aluminum pan to be
used as a reference.

» Experimental Procedure:

o

Place the sample and reference pans into the DSC cell.
o Equilibrate the system at a low temperature, for instance, -20°C.

o Heat the sample at a controlled rate, typically 10°C/min, to a temperature well above the
expected melting point (e.g., 100°C).

o During the heating cycle, the instrument records the heat flow difference between the
sample and the reference.

o The melting point is determined as the onset temperature of the endothermic peak in the
DSC thermogram.

o Data Analysis: The melting point is the temperature at which the extrapolated baseline at the
beginning of the melting peak intersects with the tangent to the steepest part of the peak.
The peak area can be integrated to determine the enthalpy of fusion.
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Determination of Thermal Stability by
Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis measures the change in mass of a sample as a function of
temperature or time in a controlled atmosphere. It is used to determine the decomposition
temperature and thermal stability of a substance.

 Instrumentation: A calibrated Thermogravimetric Analyzer (TGA).

o Sample Preparation: Accurately weigh 5-10 mg of Morpholine Laurate into a ceramic or
platinum TGA pan.

o Experimental Procedure:

[¢]

Place the sample pan into the TGA furnace.

Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a

[¢]

constant heating rate, typically 10°C/min.

An inert gas, such as nitrogen, is typically purged through the furnace to prevent oxidative

o

degradation.

The instrument records the mass of the sample as a function of temperature.

o

» Data Analysis: The decomposition temperature is determined from the TGA curve as the
onset temperature of the significant mass loss step. The percentage of mass loss at different
temperatures provides information about the decomposition pattern.

Determination of Aqueous Solubility by High-
Performance Liquid Chromatography (HPLC)

This method determines the equilibrium solubility of a compound in an aqueous buffer.

¢ Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with
a suitable detector (e.g., UV-Vis or Evaporative Light Scattering Detector - ELSD), a suitable
column (e.g., C18), and a shaker or rotator.[10][11][12][13]
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o Materials: Morpholine Laurate, purified water (or relevant buffer), and appropriate organic
solvent for stock solution preparation (e.g., methanol or acetonitrile).

o Experimental Procedure:

o Calibration Curve: Prepare a series of standard solutions of Morpholine Laurate of
known concentrations in a suitable solvent. Inject these standards into the HPLC system
to generate a calibration curve of peak area versus concentration.

o Equilibrium Solubility: Add an excess amount of Morpholine Laurate to a known volume
of the aqueous medium (e.g., water or a specific buffer) in a sealed vial.

o Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24-48
hours) to ensure equilibrium is reached.

o After equilibration, centrifuge the samples to pellet the undissolved solid.

o Carefully withdraw an aliquot of the supernatant and filter it through a 0.45 um filter to
remove any remaining solid particles.

o Dilute the filtered supernatant with a suitable solvent to bring the concentration within the
range of the calibration curve.

o Inject the diluted sample into the HPLC system and determine the peak area.

o Data Analysis: Using the calibration curve, determine the concentration of Morpholine
Laurate in the diluted sample. Back-calculate the concentration in the original undiluted
supernatant to determine the aqueous solubility.

Visualizations
Synthesis of Morpholine Laurate

The following diagram illustrates the acid-base reaction that forms Morpholine Laurate from
its precursors, Lauric Acid and Morpholine.
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Morpholine Laurate
(C16H33NO3)

Caption: Formation of Morpholine Laurate.

Generalized Experimental Workflow for Physicochemical
Characterization

This diagram outlines a general workflow for the characterization of the physicochemical
properties of a surfactant-like compound such as Morpholine Laurate.
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Caption: Physicochemical Characterization Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-morpholine-laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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